3-[(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)amino]benzoic acid

• IUPAC Name: 3-[(1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)amino]benzoic acid
• InChI: InChI=1S/C15H14N2O4/c18-13-11-6-1-2-7-12(11)14(19)17(13)16-10-5-3-4-9(8-10)15(20)21/h1-5,8,11-12,16H,6-7H2,(H,20,21)
• InChI Key: HJBRBUAWGHYOIK-UHFFFAOYSA-N
• Canonical SMILES: C1C=CCC2C1C(=O)N(C2=O)NC3=CC=CC(=C3)C(=O)O
• Molecular Formula: C15H14N2O4
• Molecular Weight: 286.28 g/mol
• CAS No.: 1803593-41-0

Description

3-[(1,3-dioxo-2,3,3a,4,7,7a-hexahydro-1H-isoindol-2-yl)amino]benzoic acid, commonly referred to as 3-DHA, is a small molecule organic compound with a wide range of potential applications in medicine and scientific research. It is a carboxylic acid derivative of an isoindole, a type of heterocyclic aromatic compound, and is structurally similar to serotonin, a neurotransmitter that plays a role in regulating mood, appetite, and sleep. 3-DHA has been used in a variety of laboratory experiments to study its potential biochemical and physiological effects, and its potential as a therapeutic agent.

Scientific Research Applications

3-DHA has been used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of isoindole-based compounds, as well as their potential therapeutic applications. It has also been used in studies of the effects of serotonin on the brain, and its potential role in the treatment of depression and other mental health disorders. In addition, 3-DHA has been used in studies of the effects of serotonin on the cardiovascular system, and its potential role in the treatment of hypertension and other cardiovascular diseases.

Mechanism of Action

The mechanism of action of 3-DHA is not yet fully understood. However, it is believed that 3-DHA binds to the serotonin receptor in the brain, which is responsible for regulating mood, appetite, and sleep. This binding is thought to activate the receptor and increase serotonin levels in the brain, which can lead to an increase in mood, appetite, and sleep.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-DHA have been studied in a variety of laboratory experiments. Studies have shown that 3-DHA can increase serotonin levels in the brain, which can lead to an increase in mood, appetite, and sleep. It has also been shown to have anti-inflammatory, anti-depressant, and anti-anxiety effects. In addition, 3-DHA has been found to have potential therapeutic applications in the treatment of hypertension, cardiovascular disease, and other conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-DHA in laboratory experiments is its relatively low cost and availability. It is also relatively easy to synthesize, and the synthesis process is well-documented. However, there are some limitations to using 3-DHA in laboratory experiments. For example, it is not well-suited for use in long-term experiments, as its effects tend to diminish over time. In addition, 3-DHA is not suitable for use in experiments involving large numbers of animals or humans, as it can cause adverse side effects.

Future Directions

There are a number of potential future directions for the use of 3-DHA in scientific research. One potential direction is to further study the biochemical and physiological effects of 3-DHA, in order to better understand its potential therapeutic applications. Another potential direction is to explore the use of 3-DHA in combination with other compounds, in order to enhance its effects or reduce its side effects. Finally, further research could be done to explore the potential use of 3-DHA in the treatment of mental health disorders, such as depression and anxiety.